Cas no 821776-58-3 (Benzonitrile, 2-chloro-4-[(cyclopropylmethyl)propylamino]-)

• Product Name: Benzonitrile, 2-chloro-4-[(cyclopropylmethyl)propylamino]-
• CAS No: 821776-58-3
• MF: C₁₄H₁₇ClN₂
• MW: 248.751182317734
• CID: 697314
• PubChem ID: 11425190
• Update Time: 2025-04-19

Benzonitrile, 2-chloro-4-[(cyclopropylmethyl)propylamino]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-chloro-4-[(cyclopropylmethyl)propylamino]-
• 2-chloro-4-[(cyclopropylmethyl)propylamino]Benzonitrile
• 2-chloro-4-[cyclopropylmethyl(propyl)amino]benzonitrile
• DTXSID40465497
• FT-0724397
• AKOS012244603
• SCHEMBL3054719
• 821776-58-3

• Inchi： 1S/C14H17ClN2/c1-2-7-17(10-11-3-4-11)13-6-5-12(9-16)14(15)8-13/h5-6,8,11H,2-4,7,10H2,1H3
• InChI Key： MOJLNYMTTQWIIY-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=CC(=C1)N(CCC)CC1CC1

Computed Properties

• Exact Mass: 248.1080262g/mol
• Monoisotopic Mass: 248.1080262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 27Ų